Cas no 871323-23-8 (1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 871323-23-8
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5556238
• PubChem ID: 6484736
• Update Time: 2025-10-31

1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 871323-23-8
• 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyltriazole-4-carboxamide
• AKOS000651195
• 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• Z108565256
• F3126-0658
• VU0509776-1

• Inchi： 1S/C18H17ClN4O2/c1-3-25-16-7-5-4-6-15(16)20-18(24)17-12(2)23(22-21-17)14-10-8-13(19)9-11-14/h4-11H,3H2,1-2H3,(H,20,24)
• InChI Key： IOFVSQJTASWHAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C(NC2C=CC=CC=2OCC)=O)N=N1

Computed Properties

• Exact Mass: 356.1040035g/mol
• Monoisotopic Mass: 356.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-23-8)

The compound 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 871323-23-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule combines a triazole core with aromatic substituents, which are strategically positioned to modulate its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead structure in the development of novel therapeutic agents. The presence of a 4-chlorophenyl group and a 2-ethoxyphenyl moiety in the molecular framework suggests enhanced lipophilicity and binding affinity, which are critical factors in drug design. The 5-methyl substituent further fine-tunes the electronic properties of the triazole ring, influencing its reactivity and stability.

One of the most compelling aspects of this compound is its demonstrated efficacy in preclinical models. Research indicates that it exhibits inhibitory activity against various enzymatic targets, making it a valuable candidate for further investigation in drug discovery programs. Specifically, studies have shown that it interacts with proteins involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis and autoimmune disorders.

The synthesis of 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the triazole ring is a critical step, often achieved through cyclocondensation reactions between appropriate precursors. The subsequent functionalization with chloro and ethoxy groups on the aromatic rings enhances the compound's pharmacological profile.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can bind to target proteins with high affinity, suggesting strong interactions at the molecular level. These findings are supported by experimental data from X-ray crystallography, which provides detailed insights into the compound's three-dimensional structure and its interactions with biological targets.

The pharmacokinetic properties of 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide are also of great interest. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development into a viable drug candidate. The compound demonstrates good solubility in both aqueous and organic solvents, facilitating its formulation into various dosage forms.

In conclusion, 1-(4-chlorophenyl)-N-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 871323-23-8) represents a promising lead structure with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents for various diseases.